molecular formula C27H25N5O4S2 B2887933 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide CAS No. 1022242-39-2

2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

Cat. No. B2887933
CAS RN: 1022242-39-2
M. Wt: 547.65
InChI Key: MSJPOLXQDJDWSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide is a useful research compound. Its molecular formula is C27H25N5O4S2 and its molecular weight is 547.65. The purity is usually 95%.
BenchChem offers high-quality 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

One area of research explores the synthesis of novel sulfonamide derivatives, including compounds structurally related to the one , and their antimicrobial activity. For example, Fahim and Ismael (2019) conducted a study on the synthesis of new sulfonamide derivatives and evaluated their antimicrobial potential. Their research involved the reactivity of certain acetamide derivatives towards nitrogen-based nucleophiles, leading to the creation of compounds with good antimicrobial properties. This study highlights the potential of such compounds in contributing to the development of new antimicrobial agents (Fahim & Ismael, 2019).

Antimalarial and COVID-19 Research

Another significant application is in the context of antimalarial activity and potential use against COVID-19. The same authors further investigated N-(phenylsulfonyl)acetamide derivatives for their antimalarial properties and explored their utility against COVID-19 using computational calculations and molecular docking studies. The study revealed promising antimalarial activity and highlighted the potential effectiveness of these compounds against the SARS-CoV-2 virus, offering insights into new therapeutic approaches for COVID-19 treatment (Fahim & Ismael, 2021).

Anticancer Potential

Research has also delved into the anticancer properties of similar compounds. Soliman et al. (2020) synthesized new quinazolinone derivatives and evaluated their potential as NAD(P)H:quinone oxidoreductase 1 (NQO1) inducers in cells, identifying compounds with potent in vitro NQO1 inducer activity. Their findings suggest that these compounds, through their mechanism of action, could serve as promising agents in cancer therapy, specifically by modulating oxidative stress and enhancing cellular defense mechanisms against cancer (Soliman et al., 2020).

properties

IUPAC Name

2-[(2-benzyl-3-oxo-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]-N-[2-(4-sulfamoylphenyl)ethyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H25N5O4S2/c28-38(35,36)20-12-10-18(11-13-20)14-15-29-24(33)17-37-27-31-22-9-5-4-8-21(22)25-30-23(26(34)32(25)27)16-19-6-2-1-3-7-19/h1-13,23H,14-17H2,(H,29,33)(H2,28,35,36)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MSJPOLXQDJDWSQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NCCC5=CC=C(C=C5)S(=O)(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H25N5O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

547.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-({2-benzyl-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-5-yl}sulfanyl)-N-[2-(4-sulfamoylphenyl)ethyl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.